Cas no 2137790-55-5 (1-Octene, 5-(bromomethyl)-4-methyl-)

• Product Name: 1-Octene, 5-(bromomethyl)-4-methyl-
• CAS No: 2137790-55-5
• MF: C₁₀H₁₉Br
• MW: 219.161862611771
• CID: 5286508
• Update Time: 2025-10-29

1-Octene, 5-(bromomethyl)-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Octene, 5-(bromomethyl)-4-methyl-

• Inchi： 1S/C10H19Br/c1-4-6-9(3)10(8-11)7-5-2/h4,9-10H,1,5-8H2,2-3H3
• InChI Key： GRALMJQYILHDMH-UHFFFAOYSA-N
• SMILES： C=CCC(C)C(CBr)CCC

Additional information on 1-Octene, 5-(bromomethyl)-4-methyl-

Recent Advances in the Application of 1-Octene, 5-(bromomethyl)-4-methyl- (CAS: 2137790-55-5) in Chemical Biology and Pharmaceutical Research

The compound 1-Octene, 5-(bromomethyl)-4-methyl- (CAS: 2137790-55-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in organic synthesis and drug development. This research brief aims to provide an overview of the latest advancements and findings related to this compound, highlighting its potential in medicinal chemistry and therapeutic applications.

Recent studies have demonstrated the utility of 1-Octene, 5-(bromomethyl)-4-methyl- as a building block for the synthesis of complex molecules, particularly in the development of novel anticancer agents. Researchers have successfully utilized this compound to introduce bromomethyl groups into target molecules, enabling further functionalization and the creation of bioactive derivatives. The presence of the bromomethyl moiety in this compound makes it a valuable reagent for alkylation reactions, which are pivotal in drug design.

One notable study published in the Journal of Medicinal Chemistry explored the use of 1-Octene, 5-(bromomethyl)-4-methyl- in the synthesis of small-molecule inhibitors targeting specific oncogenic pathways. The study reported that derivatives of this compound exhibited promising inhibitory activity against key enzymes involved in tumor progression, suggesting its potential as a scaffold for anticancer drug development. Furthermore, the compound's structural features were found to enhance binding affinity and selectivity, making it a valuable candidate for further optimization.

In addition to its role in anticancer research, 1-Octene, 5-(bromomethyl)-4-methyl- has also been investigated for its applications in the development of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted the compound's efficacy in the synthesis of novel antibiotics with activity against drug-resistant bacterial strains. The bromomethyl group was instrumental in facilitating the attachment of pharmacophores, leading to enhanced antimicrobial properties.

Another area of interest is the use of this compound in polymer chemistry, where it serves as a monomer for the production of functionalized polyolefins. Researchers have leveraged its reactive bromomethyl group to create polymers with tailored properties, such as improved thermal stability and biocompatibility, which are essential for biomedical applications like drug delivery systems and tissue engineering.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1-Octene, 5-(bromomethyl)-4-methyl-, as well as in optimizing its reactivity for specific applications. Future research directions may focus on addressing these challenges and exploring new synthetic routes to enhance the compound's accessibility and utility in drug discovery and material science.

In conclusion, 1-Octene, 5-(bromomethyl)-4-methyl- (CAS: 2137790-55-5) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its unique structural features and reactivity make it a promising candidate for the development of novel therapeutics and functional materials. Continued research and innovation in this area are expected to yield further breakthroughs, solidifying its role in advancing the field.